Cas no 2229617-98-3 (3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one)

• Product Name: 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one
• CAS No: 2229617-98-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5750708
• PubChem ID: 165842273
• Update Time: 2025-06-14

3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229617-98-3
• 3-amino-1-(3-ethyloxetan-3-yl)propan-1-one
• EN300-2001121
• 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one

• Inchi： 1S/C8H15NO2/c1-2-8(5-11-6-8)7(10)3-4-9/h2-6,9H2,1H3
• InChI Key： VBEWFDONUAJPDH-UHFFFAOYSA-N
• SMILES： O1CC(C(CCN)=O)(CC)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one

Comprehensive Overview of 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one (CAS No. 2229617-98-3)

3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one, with the CAS number 2229617-98-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural combination of an oxetane ring and an amino ketone moiety, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and neurological conditions.

The compound's oxetane ring is a key structural element that enhances its stability and bioavailability, a feature highly sought after in modern medicinal chemistry. Recent studies highlight its role in improving the pharmacokinetic profiles of drug candidates. For instance, the incorporation of 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one into lead compounds has shown promise in reducing metabolic degradation, a common challenge in drug development. This aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry.

In addition to its pharmaceutical applications, CAS 2229617-98-3 is also being investigated for its utility in material science. Its unique chemical properties make it a potential candidate for designing advanced polymers and coatings with enhanced durability and flexibility. This dual applicability in both life sciences and industrial applications underscores its versatility and broad appeal.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one?" Researchers have developed several efficient methods for its synthesis, including multi-step organic reactions involving oxetane ring formation and amino ketone functionalization. These synthetic protocols are often optimized for high yield and purity, catering to the needs of both academic and industrial laboratories.

Another trending topic is the safety and handling of 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on sustainable and safe chemical practices, a theme that resonates strongly with today's environmentally conscious researchers.

The compound's mechanism of action in biological systems is another area of active investigation. Preliminary studies suggest that its amino ketone group may interact with specific enzyme targets, making it a potential candidate for enzyme inhibition therapies. This has sparked interest in its application for precision medicine, a field that is rapidly gaining traction due to its potential to deliver personalized treatment solutions.

From a commercial perspective, the demand for CAS 2229617-98-3 is expected to rise, driven by its expanding applications in both pharmaceuticals and materials science. Suppliers are increasingly offering this compound in high purity grades to meet the stringent requirements of research and development activities. This trend is reflected in the growing number of online queries for "where to buy 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one" and "reliable suppliers of CAS 2229617-98-3".

In summary, 3-Amino-1-(3-ethyloxetan-3-yl)propan-1-one (CAS No. 2229617-98-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its broad applicability, make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic and material innovations.